Cas no 18967-35-6 (Methyl 3-isothiocyanatopropionate)

• Product Name: Methyl 3-isothiocyanatopropionate
• CAS No: 18967-35-6
• MF: C₅H₇NO₂S
• MW: 145.179579973221
• MDL: MFCD00041129
• CID: 88022
• PubChem ID: 140454
• Update Time: 2025-04-18

Methyl 3-isothiocyanatopropionate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-isothiocyanatopropionate
• 3-Isothiocyanatopropionic acid methyl ester
• methyl 3-isothiocyanatopropanoate
• 3-Isothiocyanato-propionsaeure-methylester
• Methyl 3-isothiocyatopropiote, 99%
• Z237517204
• A813342
• Propanoic acid,3-isothiocyanato-, methyl ester
• 3-isothiocyanatopropanoic acid methyl ester
• AKOS001368989
• Propanoic acid,3-isothiocyanato-,methyl ester
• METHYL3-ISOTHIOCYANATOPROPIONATE
• J-802240
• methyl-3-isothiocyanatopropionate
• 18967-35-6
• 2-Methoxycarbonylethylisothiocyanate
• Methyl 3-isothiocyanatopropanoate #
• EN300-27159
• SCHEMBL1364810
• FS-5273
• MFCD00041129
• 3-isothiocyanato-propionic acid methyl ester
• FT-0615938
• DTXSID00172377
• Propanoic acid, 3-isothiocyanato-, methyl ester
• DTXCID5094868

• MDL： MFCD00041129
• Inchi： 1S/C5H7NO2S/c1-8-5(7)2-3-6-4-9/h2-3H2,1H3
• InChI Key： VLIJIUDWAKBKSO-UHFFFAOYSA-N
• SMILES： S=C=NCCC(=O)OC
• BRN： 1704701

Computed Properties

• Exact Mass: 145.02000
• Monoisotopic Mass: 145.019749
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 70.8

Experimental Properties

• Color/Form: Uncertain
• Density: 1.18
• Melting Point: Not available
• Boiling Point: 40 °C
• Flash Point: 91-92°C/10mm
• Refractive Index: 1.5130
• PSA: 70.75000
• LogP: 0.65230
• Sensitiveness: Moisture Sensitive
• Solubility: Uncertain
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

Methyl 3-isothiocyanatopropionate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 2927
• Hazard Category Code： 23/24/25-25
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：II
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R20/21/22; R34
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)